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Abstract

This technical guide provides a detailed overview of 4-Benzoylphenyl acrylate (CAS 22535-
49-5), a bifunctional molecule with significant applications in polymer chemistry and materials
science. This document consolidates its chemical and physical properties, synthesis protocols,
and key applications, with a focus on its role as a polymerizable photoinitiator. While its utility in
creating advanced materials such as hydrogels for biomedical applications is well-documented,
its direct interactions with biological signaling pathways remain an area for future investigation.
All quantitative data is presented in structured tables, and experimental methodologies are
detailed. Diagrams illustrating the synthesis workflow and hydrogel formation process are
provided in the DOT language for visualization.

Chemical and Physical Properties

4-Benzoylphenyl acrylate, also known by its IUPAC name (4-benzoylphenyl) prop-2-enoate,
is a solid organic compound with a unique molecular structure that combines a benzophenone
moiety with an acrylate group.[1] This dual functionality allows it to act as both a monomer and
a photoinitiator.[2]
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Property Value Reference(s)

CAS Number 22535-49-5 [3]
4-benzoylphenyl) prop-2-

IUPAC Name ( yipheny) prop [2][4]
enoate
4-Acryloyloxybenzophenone,

Synonyms 4-Acryloxybenzophenone, p- [3]
Acryloxybenzophenone

Molecular Formula C16H1203 [21[3114]

Molecular Weight 252.26 g/mol [2][4]

Appearance White to off-white powder/solid  [5]

Melting Point 48.5 °C [61[7]

Boiling Point 407.0 £ 24.0 °C at 760 mmHg [2][6]

Density 1.163 + 0.06 g/cm?3 [2][6]

Flash Point 181.4 °C [5][6]
C=CC(=0)0C1=CC=C(C=C1)

SMILES [4]18]
C(=0)C2=CcCc=CcC=C2
LTYBIJDPMCPTGEE-

InChl Key [2][9]
UHFFFAOYSA-N

B Soluble in common organic

Solubility [1]
solvents.
Store long-term at 2-8°C,

Storage [71[9][10]

sealed in a dry environment.

Mechanism of Action: A Polymerizable

Photoinitiator

The primary function of 4-Benzoylphenyl acrylate is as a Type |l photoinitiator.[11] The

benzophenone group within its structure is a chromophore that absorbs ultraviolet (UV) light,
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typically in the range of 250-400 nm.[11] Upon UV irradiation, the benzophenone moiety
transitions to an excited triplet state. This excited state can then abstract a hydrogen atom from
a suitable donor molecule (like an amine synergist or the polymer backbone itself) to generate
a pair of free radicals.

These highly reactive free radicals initiate the polymerization of the acrylate groups, both on
the same molecule and on adjacent monomers.[2] This process leads to the formation of a
crosslinked polymer network. A key advantage of 4-Benzoylphenyl acrylate is that it becomes
covalently bonded into the polymer matrix, which prevents its migration and leaching, leading
to more stable and biocompatible materials.[2]

Applications

The unique properties of 4-Benzoylphenyl acrylate make it a valuable component in various
advanced materials.

Hydrogels for Biomedical Applications

4-Benzoylphenyl acrylate is extensively used in the fabrication of hydrogels for tissue
engineering and drug delivery.[2][3] The ability to control the crosslinking process with light
allows for the precise creation of 3D scaffolds with specific mechanical properties and pore
structures, which can mimic the extracellular matrix and guide cell behavior.[3] In drug delivery
systems, its photo-responsive nature enables the development of "smart" hydrogels that can
release therapeutic agents on-demand when exposed to a light source.[2][3]

Smart Materials and Functional Coatings

The photo-responsive characteristics of this compound are harnessed in the development of
smart materials, such as sensors and actuators.[4] Materials incorporating 4-Benzoylphenyl
acrylate can change their optical or physical properties in response to light, enabling
applications in microfluidics and soft robotics.[4] It is also used to create functional coatings
with properties like anti-fogging and oil-repellency.[2]

Adhesives and Sealants

The functional groups on the 4-Benzoylphenyl acrylate molecule allow it to react with other
molecules, and its high viscosity makes it suitable for use as an adhesive or sealant.[7][10] The
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polymerization process, activated by UV light, can be used to cure these materials rapidly.

Biological Activity

While the primary applications of 4-Benzoylphenyl acrylate are in materials science, there is
limited evidence of its direct biological activity. One study noted that in Triton WR-1339-induced
hyperlipidemic rats, the compound exhibited lipid-lowering effects, with a 30% reduction in
serum triglycerides. The same study suggested that electron-withdrawing groups on the
benzoyl moiety enhance this activity. However, detailed investigations into the specific
biological signaling pathways affected by 4-Benzoylphenyl acrylate are currently lacking in
the scientific literature. Therefore, no signaling pathway diagram can be provided at this time.

Experimental Protocols
Synthesis of 4-Benzoylphenyl Acrylate

A common method for synthesizing 4-Benzoylphenyl acrylate is through the esterification of
4-hydroxybenzophenone with acryloyl chloride in the presence of a base like triethylamine to
neutralize the hydrochloric acid byproduct.[2]

Materials:

4-Hydroxybenzophenone

Acryloyl chloride

Triethylamine

Dichloromethane (DCM)

Water

Procedure:

 In a flow reactor setup, prepare two separate solutions.

» Syringe |: Dissolve 15 g of 4-hydroxybenzophenone and 22 g of triethylamine in 22 g of
water.
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Syringe IlI: Dissolve 3 g of acryloyl chloride in 20 g of dichloromethane.

Using syringe pumps, deliver the two solutions to a mixing device at controlled flow rates to
achieve a molar ratio of 4-hydroxybenzophenone:acryloyl chloride:triethylamine of
approximately 1:1.1:2.9.

The reaction mixture will separate into an agqueous and an organic phase in the collection
vessel.

The lower organic phase contains the product, 4-acryloxybenzophenone (4-Benzoylphenyl
acrylate).

Wash the organic layer with water to remove salts and residual triethylamine.

The final product can be purified by recrystallization or column chromatography.[2]
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Formation of a Hydrogel using 4-Benzoylphenyl Acrylate

This protocol provides a general methodology for creating a hydrogel using 4-Benzoylphenyl
acrylate as a polymerizable photoinitiator.

Materials:

Monomer (e.g., Acrylamide, Poly(ethylene glycol) diacrylate)

4-Benzoylphenyl acrylate (as a percentage of the monomer weight)

Solvent (e.qg., distilled water, buffer solution)

UV light source (e.g., 365 nm)

Procedure:

Dissolve the chosen monomer and 4-Benzoylphenyl acrylate in the selected solvent to
create the precursor solution.

e Pour the precursor solution into a mold of the desired shape (e.g., between two glass plates
with a spacer).

o Expose the solution to a UV light source for a specific duration to initiate
photopolymerization. The exposure time will depend on the concentration of the
photoinitiator, the intensity of the UV source, and the desired crosslinking density.

 After polymerization, the resulting hydrogel is formed.
o Carefully remove the hydrogel from the mold.

o Wash the hydrogel extensively with the solvent to remove any unreacted monomers or
photoinitiator.
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4-Benzoylphenyl acrylate is a versatile molecule with well-established applications in
materials science, primarily as a polymerizable photoinitiator. Its ability to be covalently
integrated into polymer networks makes it a superior choice for creating stable and functional
materials, particularly hydrogels for biomedical applications. While its role in materials
chemistry is clear, its direct biological effects and interactions with signaling pathways are not
well understood and represent a promising area for future research, especially given the
preliminary findings of its lipid-lowering effects. The detailed protocols and compiled data in this
guide serve as a valuable resource for researchers and developers working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587257#cas-number-22535-49-5-properties-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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